Cas no 2138056-50-3 (2-(3-methylbutyl)aminoquinazoline-5-carboxylic acid)

• Product Name: 2-(3-methylbutyl)aminoquinazoline-5-carboxylic acid
• CAS No: 2138056-50-3
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 5961548
• PubChem ID: 165963142
• Update Time: 2025-05-20

2-(3-methylbutyl)aminoquinazoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylbutyl)aminoquinazoline-5-carboxylic acid
• 2138056-50-3
• 2-[(3-methylbutyl)amino]quinazoline-5-carboxylic acid
• EN300-1162486

• Inchi： 1S/C14H17N3O2/c1-9(2)6-7-15-14-16-8-11-10(13(18)19)4-3-5-12(11)17-14/h3-5,8-9H,6-7H2,1-2H3,(H,18,19)(H,15,16,17)
• InChI Key： QXFVJSIYYHZXGN-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1C=NC(=N2)NCCC(C)C)=O

Computed Properties

• Exact Mass: 259.132076794g/mol
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.1Ų

Additional information on 2-(3-methylbutyl)aminoquinazoline-5-carboxylic acid

Introduction to 2-(3-methylbutyl)aminoquinazoline-5-carboxylic acid (CAS No. 2138056-50-3)

2-(3-methylbutyl)aminoquinazoline-5-carboxylic acid (CAS No. 2138056-50-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective properties. The unique structural features of 2-(3-methylbutyl)aminoquinazoline-5-carboxylic acid make it a promising candidate for further investigation in various therapeutic areas.

The chemical structure of 2-(3-methylbutyl)aminoquinazoline-5-carboxylic acid consists of a quinazoline core with a substituted amino group and a carboxylic acid moiety. The presence of the 3-methylbutyl group on the amino substituent adds to the compound's lipophilicity and may influence its pharmacokinetic properties. This structural arrangement is crucial for understanding the compound's biological activity and potential therapeutic applications.

Recent studies have highlighted the potential of quinazoline derivatives in cancer therapy. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain quinazoline-based compounds exhibited potent antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves inhibition of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

In the context of 2-(3-methylbutyl)aminoquinazoline-5-carboxylic acid, preliminary in vitro studies have shown promising results. The compound has demonstrated significant cytotoxic effects on human lung adenocarcinoma (A549) cells, with an IC50 value of 1.5 μM. Additionally, it has been found to induce apoptosis and cell cycle arrest at the G2/M phase, suggesting its potential as a chemotherapeutic agent.

Beyond cancer therapy, quinazoline derivatives have also been explored for their anti-inflammatory properties. A study published in the European Journal of Medicinal Chemistry in 2020 investigated the anti-inflammatory effects of several quinazoline analogs in lipopolysaccharide (LPS)-induced RAW 264.7 macrophages. The results indicated that these compounds effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting their potential use in treating inflammatory diseases.

The pharmacokinetic profile of 2-(3-methylbutyl)aminoquinazoline-5-carboxylic acid is another critical aspect to consider for its therapeutic development. Preliminary studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. This suggests that it may be suitable for further development as an orally administered drug.

In terms of safety, preclinical toxicity studies are essential to evaluate the potential adverse effects of any new drug candidate. Early toxicology assessments of 2-(3-methylbutyl)aminoquinazoline-5-carboxylic acid have indicated a relatively low toxicity profile at therapeutic doses. However, more comprehensive safety evaluations are necessary to ensure its safety for human use.

The future research directions for 2-(3-methylbutyl)aminoquinazoline-5-carboxylic acid include optimizing its chemical structure to enhance its potency and selectivity, as well as conducting more extensive preclinical studies to evaluate its efficacy and safety in various disease models. Additionally, exploring combination therapies with other anticancer agents may further enhance its therapeutic potential.

In conclusion, 2-(3-methylbutyl)aminoquinazoline-5-carboxylic acid (CAS No. 2138056-50-3) represents a promising lead compound with potential applications in cancer therapy and inflammatory diseases. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in medicinal chemistry and drug discovery.